![molecular formula C24H28N4O B2417740 (2-Ethylpiperidin-1-yl)(7-methyl-4-(m-tolylamino)-1,8-naphthyridin-3-yl)methanone CAS No. 1251690-41-1](/img/structure/B2417740.png)
(2-Ethylpiperidin-1-yl)(7-methyl-4-(m-tolylamino)-1,8-naphthyridin-3-yl)methanone
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Description
Scientific Research Applications
Anticancer Activity
Research has demonstrated that certain naphthyridine derivatives exhibit significant anticancer activities. A study by Kong et al. (2018) revealed that a novel compound, similar in structure to the one , showed promising anticancer activity in human malignant melanoma A375 cells. This compound induced necroptosis at low concentrations and apoptosis at high concentrations, suggesting its potential as a chemical substance for melanoma treatment (Kong et al., 2018).
Molecular Structure and Optical Properties
Another study focused on the synthesis, DFT calculations, and analysis of a new derivative of heteroannulated chromone, which shares structural similarities with naphthyridine derivatives. This research offers insights into the electronic structure, nonlinear optical (NLO) properties, and natural bond orbital (NBO) analysis of such compounds. These properties are crucial for understanding the interaction of these compounds with biological systems and their potential applications in medicinal chemistry (Halim & Ibrahim, 2017).
Chemosensors for Transition Metal Ions
Naphthoquinone-based chemosensors, which can be structurally related to the query compound, have shown remarkable selectivity towards Cu2+ ions. These findings are significant for the development of new chemosensors with potential applications in environmental monitoring and chemical sensing technologies (Gosavi-Mirkute et al., 2017).
Synthesis and Characterization
Research into the synthesis and characterization of complex molecules with naphthyridine components illuminates the methods used to create these compounds and analyze their structures. This foundational work is crucial for advancing the development of naphthyridine derivatives for various scientific and therapeutic applications (Cao et al., 2010).
properties
IUPAC Name |
(2-ethylpiperidin-1-yl)-[7-methyl-4-(3-methylanilino)-1,8-naphthyridin-3-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O/c1-4-19-10-5-6-13-28(19)24(29)21-15-25-23-20(12-11-17(3)26-23)22(21)27-18-9-7-8-16(2)14-18/h7-9,11-12,14-15,19H,4-6,10,13H2,1-3H3,(H,25,26,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRBWWBUGLJFLQJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=O)C2=CN=C3C(=C2NC4=CC=CC(=C4)C)C=CC(=N3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.